Cas no 71463-82-6 (1,2-Benzenedicarboxylicacid, 1-(2-methylbutyl) 2-(phenylmethyl) ester)

• Product Name: 1,2-Benzenedicarboxylicacid, 1-(2-methylbutyl) 2-(phenylmethyl) ester
• CAS No: 71463-82-6
• MF: C₂₀H₂₂O₄
• MW: 326.386286258698
• CID: 575833
• PubChem ID: 21156018
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, 1-(2-methylbutyl) 2-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1-(2-methylbutyl) 2-(phenylmethyl) ester
• 1-O-benzyl 2-O-(2-methylbutyl) benzene-1,2-dicarboxylate
• Phthalic acid 1-(2-methylbutyl)2-(phenylmethyl) ester
• DTXSID00887898
• SCHEMBL16344862
• 71463-82-6

• Inchi： 1S/C20H22O4/c1-3-15(2)13-23-19(21)17-11-7-8-12-18(17)20(22)24-14-16-9-5-4-6-10-16/h4-12,15H,3,13-14H2,1-2H3
• InChI Key： ZRYUYMRIBIOSBD-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCC1C=CC=CC=1)=O)CC(C)CC

Computed Properties

• Exact Mass: 326.15186
• Monoisotopic Mass: 326.151809
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.116
• Boiling Point: 416.9°C at 760 mmHg
• Flash Point: 201.4°C
• Refractive Index: 1.547
• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters